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Compound of Interest

Compound Name:
3-Carboxy-4-Methyl-5-Propyl-2-

Furanpropanoic Acid

Cat. No.: B155342 Get Quote

Safe Disposal of 3-Carboxy-4-Methyl-5-Propyl-2-
Furanpropanoic Acid (CMPF)
Date of Issue: October 29, 2025

This document provides comprehensive guidance on the proper disposal of 3-Carboxy-4-
Methyl-5-Propyl-2-Furanpropanoic Acid (CMPF), a furanoid fatty acid utilized in various

research applications. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

Chemical and Hazard Profile
3-Carboxy-4-Methyl-5-Propyl-2-Furanpropanoic Acid, also known as CMPF, is a

dicarboxylic acid.[1][2] While a specific Safety Data Sheet (SDS) for this compound is not

readily available, its classification as a uremic toxin and its chemical structure necessitate

careful handling and disposal.[1][3] Uremic toxins are compounds that can accumulate in the

body and may have biological effects.[1][3]

Key Chemical and Hazard Information:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b155342?utm_src=pdf-interest
https://www.benchchem.com/product/b155342?utm_src=pdf-body
https://www.benchchem.com/product/b155342?utm_src=pdf-body
https://www.benchchem.com/product/b155342?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/CMPF
https://hmdb.ca/metabolites/HMDB0061643
https://pubchem.ncbi.nlm.nih.gov/compound/CMPF
https://hmdb.ca/metabolites/HMDB0061112
https://pubchem.ncbi.nlm.nih.gov/compound/CMPF
https://hmdb.ca/metabolites/HMDB0061112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Information Source

Chemical Name
3-Carboxy-4-Methyl-5-Propyl-

2-Furanpropanoic Acid
N/A

Synonyms

CMPF, 2-(2-carboxyethyl)-4-

methyl-5-propylfuran-3-

carboxylic acid

[1][3]

Molecular Formula C₁₂H₁₆O₅

Known Hazards

Classified as a potent uremic

toxin.[1][3] General hazards for

similar furan carboxylic acids

include skin irritation, serious

eye irritation, and potential

respiratory irritation.

[4]

Storage 2-8°C

Personal Protective Equipment (PPE)
Before handling CMPF, all personnel must be equipped with the following standard laboratory

PPE to minimize exposure risk:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A properly fastened laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. For

handling larger quantities or in case of spills, a respirator may be necessary.

Disposal Workflow
The primary method for the disposal of acidic chemical waste, in the absence of specific

institutional guidelines to the contrary, is through neutralization followed by disposal as
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hazardous waste. It is the responsibility of the waste generator to determine if the resulting

material is classified as hazardous under local, state, and federal regulations.

Preparation

Disposal Procedure

Final Steps

Don Appropriate PPE

Work in a Fume Hood

Collect CMPF Waste in a
Designated, Labeled Container

Neutralize Waste Solution
(if permissible by institution)

Proceed with Caution

Transfer to Hazardous
Waste Container

Arrange for Professional
Waste Disposal

Document Waste Generation
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Caption: Workflow for the safe disposal of CMPF waste.

Detailed Disposal Protocol
This protocol provides a step-by-step guide for the neutralization and disposal of aqueous

solutions containing CMPF. For the disposal of the neat (undissolved) compound, proceed

directly to step 5.

Materials:

Waste solution of CMPF

Sodium bicarbonate (baking soda) or another suitable weak base

pH indicator strips

Appropriate hazardous waste container (e.g., high-density polyethylene)

Stir bar and stir plate

Procedure:

Preparation: Ensure all necessary PPE is worn and that the procedure is conducted within a

certified chemical fume hood.

Initial Containment: Collect all CMPF waste, including contaminated solutions and rinsates,

in a clearly labeled, sealed, and chemically compatible container.

Neutralization:

Place the container of acidic waste on a stir plate and add a stir bar.

Slowly add a weak base, such as sodium bicarbonate, to the solution. Add the base in

small increments to control the rate of effervescence (gas evolution) and prevent

splashing.
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Continuously monitor the pH of the solution using pH indicator strips.

Continue adding the base until the pH is between 6.0 and 8.0.

Final Containment: Once neutralized, carefully pour the solution into a designated hazardous

waste container.

Solid Waste: For the disposal of solid CMPF, place it directly into a labeled hazardous waste

container for solids. Do not attempt to neutralize the solid directly.

Labeling and Storage: Securely cap the hazardous waste container. Label it clearly with

"Hazardous Waste," the chemical name ("Neutralized 3-Carboxy-4-Methyl-5-Propyl-2-
Furanpropanoic Acid solution" or "Solid 3-Carboxy-4-Methyl-5-Propyl-2-Furanpropanoic
Acid"), and the date of accumulation.

Professional Disposal: Store the container in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's certified hazardous waste management

provider.

Spill and Emergency Procedures
In the event of a spill, the following immediate actions should be taken:

Spill Occurs Evacuate immediate area and alert others Assess Spill Size Small Spill (manageable) Large Spill (unmanageable)

Absorb with inert material (e.g., vermiculite) Collect and place in hazardous waste container Clean area with soap and water

Contact institutional safety office immediately Restrict access to the area Await professional response team

Click to download full resolution via product page

Caption: Logical flow for responding to a CMPF spill.

Emergency Contact Information:

Institutional Safety Office: [Insert phone number]
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Principal Investigator: [Insert phone number]

Emergency Services: 911 (or local equivalent)

This guidance is intended to supplement, not replace, your institution's established safety and

waste disposal protocols. Always consult your institution's Environmental Health and Safety

(EHS) department for specific requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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